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Compound of Interest

Compound Name: C.I. Acid red 154

Cat. No.: B15553466 Get Quote

Introduction
C.I. Acid Red 154, also known by its Colour Index number 24800, is a disazo acid dye.[1][2]

This document provides a technical summary of its known properties, with a focus on

information relevant to researchers and scientists. While extensively used in the textile and

paint industries, publicly available data on its biological activity and potential applications in

drug development are limited.[2]

Physicochemical Properties
C.I. Acid Red 154 is a red powder with a complex molecular structure. Its key identifying and

physical properties are summarized in the table below.

Property Value Reference

Molecular Weight 840.83 g/mol [3][4]

Molecular Formula C40H34N4Na2O10S2

CAS Number 6507-79-5

Appearance Red Powder

Solubility Soluble in water
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The primary application of C.I. Acid Red 154 is as a colorant for materials such as textiles,

leather, and paper. In the scientific literature, its use has been documented in the context of

environmental science, specifically in studies focused on its removal from wastewater through

adsorption onto materials like bentonite clay.

There is a notable lack of published research investigating the biological effects, toxicology, or

potential therapeutic applications of C.I. Acid Red 154. No information was found regarding its

interaction with specific cellular signaling pathways or its potential utility in drug development.

Safety and Handling
A Material Safety Data Sheet (MSDS) for C.I. Acid Red 154 indicates several potential

hazards. It is reported to be harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory tract. The MSDS also notes that mutagenicity data has been reported, though

specific details of these findings are not provided. Standard laboratory safety precautions,

including the use of personal protective equipment such as gloves and safety glasses, are

recommended when handling this compound.

Experimental Protocols
Detailed experimental protocols for the use of C.I. Acid Red 154 in a research context,

particularly for biological or drug development studies, are not available in the public domain.

The only experimental context found relates to its adsorption from aqueous solutions.

Adsorption Studies
Studies investigating the removal of acid dyes from wastewater have explored the use of

various adsorbents. The general methodology for such an experiment would involve:

Preparation of a stock solution of C.I. Acid Red 154 in deionized water.

Incubation of the dye solution with a known quantity of an adsorbent material (e.g., activated

carbon, bentonite clay).

Agitation of the mixture for a specified period at a controlled temperature.

Separation of the adsorbent from the solution by centrifugation or filtration.
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Quantification of the remaining dye in the supernatant using UV-Vis spectrophotometry at the

dye's maximum absorbance wavelength.

Data Visualization
The following diagram illustrates the logical flow of information currently available for C.I. Acid
Red 154.
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Caption: Informational overview of C.I. Acid Red 154.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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